Cas no 885190-77-2 ((3Z)-3-(2-chlorophenyl)methylidene-1H,2H,3H,5H-pyrrolo1,2-aquinazolin-5-one)

• Product Name: (3Z)-3-(2-chlorophenyl)methylidene-1H,2H,3H,5H-pyrrolo1,2-aquinazolin-5-one
• CAS No: 885190-77-2
• MF: C₁₈H₁₃ClN₂O
• MW: 308.76162314415
• CID: 5438379
• Update Time: 2025-05-19

(3Z)-3-(2-chlorophenyl)methylidene-1H,2H,3H,5H-pyrrolo1,2-aquinazolin-5-one Chemical and Physical Properties

Names and Identifiers

• (3Z)-3-[(2-chlorophenyl)methylidene]-1,2-dihydropyrrolo[1,2-a]quinazolin-5-one
• (3Z)-3-(2-chlorophenyl)methylidene-1H,2H,3H,5H-pyrrolo1,2-aquinazolin-5-one

• Inchi： 1S/C18H13ClN2O/c19-15-7-3-1-5-12(15)11-13-9-10-21-16-8-4-2-6-14(16)18(22)20-17(13)21/h1-8,11H,9-10H2
• InChI Key： OLKCHWLAGWSFBX-UHFFFAOYSA-N
• SMILES： N12CCC(=CC3=CC=CC=C3Cl)C1=NC(=O)C1=C2C=CC=C1

Additional information on (3Z)-3-(2-chlorophenyl)methylidene-1H,2H,3H,5H-pyrrolo1,2-aquinazolin-5-one

Exploring the Chemistry and Applications of (3Z)-3-(2-chlorophenyl)methylidene-1H,2H,3H,5H-pyrrolo1,2-aquinazolin-5-one (CAS No. 885190-77-2)

The compound (3Z)-3-(2-chlorophenyl)methylidene-1H,2H,3H,5H-pyrrolo1,2-aquinazolin-5-one (CAS No. 885190-77-2) is a fascinating heterocyclic molecule that has garnered attention in the field of medicinal chemistry and organic synthesis. This compound belongs to the pyrroloquinazolinone family, a class of nitrogen-containing heterocycles known for their diverse biological activities and potential therapeutic applications. The presence of a chlorophenyl moiety and a conjugated system in its structure makes it an interesting candidate for further research and development.

One of the most intriguing aspects of (3Z)-3-(2-chlorophenyl)methylidene-1H,2H,3H,5H-pyrrolo1,2-aquinazolin-5-one is its unique structural features. The Z-configuration of the double bond in the methylidene group plays a crucial role in determining the compound's reactivity and interactions with biological targets. Researchers have been particularly interested in exploring its potential as a scaffold for designing novel enzyme inhibitors or receptor modulators, given the pharmacological relevance of similar quinazolinone derivatives.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like (3Z)-3-(2-chlorophenyl)methylidene-1H,2H,3H,5H-pyrrolo1,2-aquinazolin-5-one due to their potential applications in drug discovery. With the increasing demand for new therapeutic agents to address various health challenges, compounds with pyrroloquinazolinone cores have emerged as promising candidates. The chlorophenyl substitution pattern in this particular molecule may offer enhanced binding affinity to certain biological targets, making it worthy of further investigation.

The synthesis of (3Z)-3-(2-chlorophenyl)methylidene-1H,2H,3H,5H-pyrrolo1,2-aquinazolin-5-one typically involves multi-step organic reactions that highlight the creativity of modern synthetic chemistry. Researchers often employ condensation reactions between appropriately functionalized precursors to construct the pyrroloquinazolinone core. The Z-selectivity in the formation of the exocyclic double bond is particularly noteworthy and requires careful control of reaction conditions. These synthetic challenges make the compound an interesting subject for methodological studies in organic chemistry.

From a physicochemical perspective, (3Z)-3-(2-chlorophenyl)methylidene-1H,2H,3H,5H-pyrrolo1,2-aquinazolin-5-one exhibits properties that are characteristic of aromatic heterocycles. The conjugated π-system extending through the quinazolinone and pyrrole rings contributes to its potential fluorescence properties, which could be valuable in developing molecular probes or sensors. The chlorine atom on the phenyl ring may influence both the electronic characteristics and the metabolic stability of the molecule, factors that are crucial in medicinal chemistry applications.

The potential applications of (3Z)-3-(2-chlorophenyl)methylidene-1H,2H,3H,5H-pyrrolo1,2-aquinazolin-5-one extend beyond pharmaceutical research. Materials scientists have shown interest in similar heterocyclic compounds for their possible use in organic electronics. The rigid, planar structure of this molecule, combined with its conjugated system, suggests potential utility in the development of organic semiconductors or photovoltaic materials. These applications align with current trends in sustainable technology and green chemistry.

Recent advances in computational chemistry have enabled more efficient study of compounds like (3Z)-3-(2-chlorophenyl)methylidene-1H,2H,3H,5H-pyrrolo1,2-aquinazolin-5-one. Molecular modeling and density functional theory (DFT) calculations can provide valuable insights into its electronic structure, potential reactivity, and interactions with biological targets. These computational approaches are particularly relevant in the current era of AI-assisted drug discovery, where virtual screening of compound libraries has become increasingly important.

Quality control and characterization of (3Z)-3-(2-chlorophenyl)methylidene-1H,2H,3H,5H-pyrrolo1,2-aquinazolin-5-one require sophisticated analytical techniques. Modern laboratories typically employ high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry to verify the identity and purity of this compound. These analytical methods are crucial for ensuring reproducible results in both research and potential applications.

The stability and storage conditions of (3Z)-3-(2-chlorophenyl)methylidene-1H,2H,3H,5H-pyrrolo1,2-aquinazolin-5-one are important considerations for researchers working with this compound. Like many heterocyclic compounds, it may be sensitive to light, moisture, or oxidation, requiring appropriate handling and storage under controlled conditions. Understanding these stability parameters is essential for maintaining the integrity of the compound during experimental work.

As research on (3Z)-3-(2-chlorophenyl)methylidene-1H,2H,3H,5H-pyrrolo1,2-aquinazolin-5-one continues, future directions may include exploring its derivatives and analogs. Medicinal chemists often employ structure-activity relationship (SAR) studies to optimize the biological properties of such compounds. The development of more potent or selective analogs could lead to valuable tools for biological research or potential therapeutic agents.

The commercial availability of (3Z)-3-(2-chlorophenyl)methylidene-1H,2H,3H,5H-pyrrolo1,2-aquinazolin-5-one (CAS No. 885190-77-2) from specialty chemical suppliers has facilitated its study in various research settings. However, researchers should always verify the quality and specifications of commercially obtained samples to ensure experimental reproducibility. The growing interest in pyrroloquinazolinone derivatives suggests that this compound and its analogs may see increased utilization in both academic and industrial research environments.

In conclusion, (3Z)-3-(2-chlorophenyl)methylidene-1H,2H,3H,5H-pyrrolo1,2-aquinazolin-5-one represents an interesting example of the diverse world of heterocyclic chemistry. Its unique structural features, combined with the potential applications in medicinal chemistry and materials science, make it a compound worthy of continued investigation. As research in these fields progresses, we may discover new and exciting properties or applications for this and related pyrroloquinazolinone compounds.